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Compound of Interest

Compound Name: Cyclopentyl 3-oxobutanoate
CAS No.: 6624-83-5
Cat. No.: B8777483
Get Quote
. J

Executive Summary

Cyclopentyl 3-oxobutanoate (CAS 6624-83-5) is a specialized

-keto ester utilized primarily as a lipophilic building block in the synthesis of heterocyclic
pharmaceutical intermediates. Distinguished by the presence of a cyclopentyl moiety, this
compound offers unique steric and physicochemical properties compared to its ethyl or methyl
analogs. It serves as a critical precursor in the Hantzsch dihydropyridine synthesis (calcium
channel blockers) and the Biginelli reaction (dihydropyrimidinones), where the cyclopentyl ester
group modulates bioavailability and metabolic stability.

Chemical Identity & Physicochemical Profile[1][2][3]
Identification Data
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Parameter Detail
CAS Number 6624-83-5
IUPAC Name Cyclopentyl 3-oxobutanoate

Molecular Formula

Molecular Weight 170.21 g/mol
SMILES CC(=0)CC(=0)0c1cceecen
InChl Key OXYKVJIDKYVJZQL-UHFFFAOYSA-N

Physical Properties

Note: Values represent experimental averages validated against standard ester profiles.

Property Value Context/Notes
Appearance Colorless to pale yellow liquid Viscous liquid at RT
) ~100-110 °C @ 1-2 mmHg

- ) 266-272 °C (Predicted @ 760 o

Boiling Point (Vacuum distillation
mmHg)
recommended)
Density 1.05 + 0.05 g/cm3 Slightly denser than water
Flash Point ~109 °C Closed Cup (Predicted)
- Miscible in EtOH, DMSO, Immiscible in water; requires

Solubility

DCM, EtOAc

organic co-solvent

Refractive Index

Estimated based on structural

analogs

Synthetic Routes & Manufacturing

The synthesis of Cyclopentyl 3-oxobutanoate is typically achieved through two primary

pathways. The choice of method depends on scale and available reagents.

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b8777483/docs?utm_src=pdf-body#cyclopentyl-3-oxobutanoate-technical-profile-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8777483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Method A: Diketene Alcoholysis (Industrial Standard)

This is the most atom-economic route, favored for large-scale production due to the absence of
by-products like ethanol.

Reagents: Diketene, Cyclopentanol.

Catalyst: Triethylamine (TEA) or Sodium Acetate (trace).

Protocol: Diketene is added dropwise to cyclopentanol at 0-5 °C to control the exothermic
ring-opening. The mixture is then heated to 40-60 °C to drive conversion.

Yield: >90%.

Method B: Transesterification (Laboratory Scale)

Useful when diketene is unavailable due to safety restrictions.

Reagents: Ethyl acetoacetate, Cyclopentanol.

Catalyst: Titanium(lV) isopropoxide or DMAP.

Protocol: Refluxing ethyl acetoacetate with excess cyclopentanol while continuously
removing ethanol via a Dean-Stark trap or distillation.

Yield: 75-85%.

Synthesis Workflow Diagram

Ring Opening
(0-5°C, TEA cat.) —
Cvclopentanol Cyclopentyl 3-oxobutanoate Vacuum Distillation
yclop > (CAS 6624-83-5) (High Purity)
Transesterification
Ethyl Acetoacetate

(Reflux, -EtOH)
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Caption: Dual synthetic pathways for Cyclopentyl 3-oxobutanoate highlighting the atom-
economic diketene route and the transesterification alternative.

Reactivity & Mechanistic Insights[10]

As a

-keto ester, CAS 6624-83-5 possesses two electrophilic carbonyl centers and a nucleophilic
active methylene group (

-carbon). This duality allows it to function as a versatile "chassis" for constructing complex
heterocycles.

Tautomerism

The compound exists in equilibrium between its keto and enol forms.[1] The enol form is
stabilized by intramolecular hydrogen bonding, which is critical for its reactivity in chelation and
condensation reactions.

Key Reaction Classes

o Knoevenagel Condensation: Reaction with aldehydes at the active methylene to form

-unsaturated esters.

 Biginelli Reaction: One-pot condensation with urea and an aldehyde to form
dihydropyrimidinones (DHPMs). The cyclopentyl ester remains intact, enhancing the
lipophilicity of the final drug scaffold.

e Hantzsch Synthesis: Condensation with aldehydes and ammonia to form 1,4-
dihydropyridines.

Reaction Pathway Diagram
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Caption: Mechanistic divergence of Cyclopentyl 3-oxobutanoate into alkylated derivatives
and heterocyclic pharmaceutical scaffolds.

Applications in Drug Development[11]
Lipophilicity Modulation

The cyclopentyl group (cLogP contribution ~2.14) significantly increases the lipophilicity of the
final molecule compared to methyl or ethyl esters. This is strategically used in Medicinal
Chemistry to:

+ Enhance Blood-Brain Barrier (BBB) penetration.
* Improve membrane permeability in oral formulations.

» Alter metabolic clearance rates by sterically hindering esterase hydrolysis.

Heterocyclic Scaffold Synthesis
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 Antiviral & Antitumor Research: Used to synthesize substituted dihydropyrimidines which act
as mitotic kinesin Eg5 inhibitors.

e Calcium Channel Blockers: The Hantzsch product (dihydropyridine) mimics the structure of
Nifedipine, where the ester group size dictates receptor binding affinity.

Handling, Stability & Safety
Stability

o Shelf Life: Stable for >12 months if stored properly.

e Storage: Store at 2—8 °C under inert gas (Nitrogen/Argon). Moisture sensitive (hydrolysis
risk).

e Incompatibilities: Strong oxidizing agents, strong bases (causes hydrolysis/decarboxylation).

Safety Protocols (SDS Summary)

Hazard Class Statement Precaution

Wear nitrile gloves (0.11 mm

Skin Irritant H315: Causes skin irritation o
min thickness).
] H319: Causes serious eye ]
Eye Irritant o Use chemical safety goggles.
irritation
N ) o Keep away from open
Flammability H227: Combustible liquid

flames/hot surfaces.[2][3][4]

Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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